Cas no 1375235-88-3 (3-Pyridinecarboxamide, 2,6-dichloro-N-[2-(dimethylamino)-5-(trifluoromethyl)phenyl]-)
3-Pyridinecarboxamide, 2,6-dichloro-N-[2-(dimethylamino)-5-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxamide, 2,6-dichloro-N-[2-(dimethylamino)-5-(trifluoromethyl)phenyl]-
-
- Inchi: 1S/C15H12Cl2F3N3O/c1-23(2)11-5-3-8(15(18,19)20)7-10(11)21-14(24)9-4-6-12(16)22-13(9)17/h3-7H,1-2H3,(H,21,24)
- InChI Key: TTXXOKFKQUQENO-UHFFFAOYSA-N
- SMILES: C1(Cl)=NC(Cl)=CC=C1C(NC1=CC(C(F)(F)F)=CC=C1N(C)C)=O
Experimental Properties
- Density: 1.471±0.06 g/cm3(Predicted)
- Boiling Point: 401.7±45.0 °C(Predicted)
- pka: 9.43±0.70(Predicted)
3-Pyridinecarboxamide, 2,6-dichloro-N-[2-(dimethylamino)-5-(trifluoromethyl)phenyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26586455-0.05g |
2,6-dichloro-N-[2-(dimethylamino)-5-(trifluoromethyl)phenyl]pyridine-3-carboxamide |
1375235-88-3 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
3-Pyridinecarboxamide, 2,6-dichloro-N-[2-(dimethylamino)-5-(trifluoromethyl)phenyl]- Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 3-Pyridinecarboxamide, 2,6-dichloro-N-[2-(dimethylamino)-5-(trifluoromethyl)phenyl]-
Introduction to 3-Pyridinecarboxamide, 2,6-dichloro-N-[2-(dimethylamino)-5-(trifluoromethyl)phenyl]- (CAS No. 1375235-88-3)
3-Pyridinecarboxamide, 2,6-dichloro-N-[2-(dimethylamino)-5-(trifluoromethyl)phenyl]- (CAS No. 1375235-88-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives and is characterized by the presence of dichloro and trifluoromethyl substituents, which contribute to its distinct chemical properties and biological activities.
The molecular structure of 3-Pyridinecarboxamide, 2,6-dichloro-N-[2-(dimethylamino)-5-(trifluoromethyl)phenyl]- (CAS No. 1375235-88-3) is highly versatile, making it a valuable scaffold for the development of novel pharmaceuticals. The pyridine ring, a six-membered heterocyclic aromatic compound, provides a rigid and planar structure that can form stable interactions with biological targets. The dichloro substituents on the pyridine ring enhance the lipophilicity of the molecule, facilitating its penetration through cell membranes and improving its bioavailability. The trifluoromethyl group, known for its electron-withdrawing properties, further modulates the electronic distribution within the molecule, influencing its reactivity and selectivity.
Recent research has focused on the potential applications of 3-Pyridinecarboxamide, 2,6-dichloro-N-[2-(dimethylamino)-5-(trifluoromethyl)phenyl]- (CAS No. 1375235-88-3) in various therapeutic areas. One notable area of interest is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. The ability to selectively target these kinases without affecting other essential cellular processes makes this compound a promising candidate for drug development.
In addition to its enzymatic inhibition properties, 3-Pyridinecarboxamide, 2,6-dichloro-N-[2-(dimethylamino)-5-(trifluoromethyl)phenyl]- (CAS No. 1375235-88-3) has also been investigated for its potential as an anti-inflammatory agent. In vitro and in vivo studies have demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. These findings suggest that it may have therapeutic value in treating conditions such as rheumatoid arthritis and other autoimmune disorders.
The dimethylamino group in the structure of 3-Pyridinecarboxamide, 2,6-dichloro-N-[2-(dimethylamino)-5-(trifluoromethyl)phenyl]- (CAS No. 1375235-88-3) plays a crucial role in enhancing its pharmacological properties. This functional group contributes to the basicity of the molecule, allowing it to form hydrogen bonds with target proteins and improve its binding affinity. The presence of this group also influences the solubility and stability of the compound in biological environments, which are important factors for drug delivery and efficacy.
Clinical trials are currently underway to evaluate the safety and efficacy of 3-Pyridinecarboxamide, 2,6-dichloro-N-[2-(dimethylamino)-5-(trifluoromethyl)phenyl]- (CAS No. 1375235-88-3) in human subjects. Preliminary results have been encouraging, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand the long-term effects and potential side effects of this compound.
In conclusion, 3-Pyridinecarboxamide, 2,6-dichloro-N-[2-(dimethylamino)-5-(trifluoromethyl)phenyl]- (CAS No. 1375235-88-3) represents a promising lead compound in the development of new therapeutic agents for various diseases. Its unique chemical structure and multifaceted biological activities make it an attractive target for further investigation and optimization. As research in this area continues to advance, it is likely that this compound will play a significant role in advancing our understanding of disease mechanisms and improving patient outcomes.
1375235-88-3 (3-Pyridinecarboxamide, 2,6-dichloro-N-[2-(dimethylamino)-5-(trifluoromethyl)phenyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)